Cas no 1323966-22-8 (4-Fluoro-2-(trifluoromethoxy)benzyl bromide)

• Product Name: 4-Fluoro-2-(trifluoromethoxy)benzyl bromide
• CAS No: 1323966-22-8
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 3161378
• PubChem ID: 66523584
• Update Time: 2025-08-03

4-Fluoro-2-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(trifluoromethoxy)benzyl bromide
• 1-(Bromomethyl)-4-fluoro-2-(trifluoromethoxy)benzene
• MFCD19687175
• AKOS015957189
• D96268
• JS-4944
• YZZLXXQEOHGKHM-UHFFFAOYSA-N
• 1323966-22-8

• MDL： MFCD19687175
• Inchi： 1S/C8H5BrF4O/c9-4-5-1-2-6(10)3-7(5)14-8(11,12)13/h1-3H,4H2
• InChI Key： YZZLXXQEOHGKHM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1OC(F)(F)F)F

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Fluoro-2-(trifluoromethoxy)benzyl bromide

Comprehensive Overview of 4-Fluoro-2-(trifluoromethoxy)benzyl bromide (CAS No. 1323966-22-8)

4-Fluoro-2-(trifluoromethoxy)benzyl bromide (CAS No. 1323966-22-8) is a highly specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its fluorinated benzyl structure, plays a pivotal role in the synthesis of advanced bioactive molecules. Its unique trifluoromethoxy and fluoro substituents enhance its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 4-Fluoro-2-(trifluoromethoxy)benzyl bromide has surged due to their exceptional metabolic stability and lipophilicity, which are critical for optimizing drug candidates. Researchers frequently search for "fluorinated benzyl bromide uses" or "CAS 1323966-22-8 synthesis," reflecting its relevance in medicinal chemistry. The compound's electrophilic bromine moiety also enables efficient C-C bond formation, aligning with trends in green chemistry and atom economy.

The 4-Fluoro-2-(trifluoromethoxy)benzyl bromide is particularly notable for its role in developing PET radiotracers, a hot topic in diagnostic imaging. Its fluorine atom allows for ¹⁸F-labeling, addressing frequent queries like "fluorine in radiopharmaceuticals." Additionally, its trifluoromethoxy group contributes to pesticide innovation, resonating with searches such as "CF₃O agrochemicals."

From a synthetic chemistry perspective, this compound's regioselectivity and compatibility with cross-coupling reactions make it a staple in organofluorine chemistry. Laboratories often explore "bromobenzyl derivatives safety" or "handling fluorinated intermediates," emphasizing the need for proper protocols. Its stability under inert conditions further supports scalable industrial applications.

In conclusion, 4-Fluoro-2-(trifluoromethoxy)benzyl bromide (CAS No. 1323966-22-8) exemplifies the intersection of cutting-edge research and practical utility. Its versatility in pharmaceutical design, agrochemical development, and advanced materials ensures its prominence in scientific literature and patent filings, meeting the evolving needs of modern chemistry.